Cas no 1707349-40-3 (2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide)

• Product Name: 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide
• CAS No: 1707349-40-3
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5715400
• PubChem ID: 70268306
• Update Time: 2025-05-21

2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8067762
• 2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxamide
• 1707349-40-3
• EN300-729479
• AKOS016368255
• 1H-1-Benzazepine-2-carboxamide, 2,3,4,5-tetrahydro-
• 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide

• Inchi： 1S/C11H14N2O/c12-11(14)10-7-3-5-8-4-1-2-6-9(8)13-10/h1-2,4,6,10,13H,3,5,7H2,(H2,12,14)
• InChI Key： CJUCOOAPJGBEPQ-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC2C=CC=CC=2N1)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Predicted)
• Boiling Point: 440.1±25.0 °C(Predicted)
• pka: 15.91±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide

2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1707349-40-3, commonly referred to as 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzazepines, which are known for their unique structural properties and potential bioactivity. The benzazepine core of this molecule contributes to its stability and versatility, making it a valuable subject for research and development in various applications.

Recent studies have highlighted the synthetic routes for producing 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide, emphasizing the importance of optimizing reaction conditions to achieve high yields and purity. Researchers have explored both traditional and modern synthetic methodologies, including multi-component reactions and catalytic processes. These advancements have not only streamlined the synthesis but also opened new avenues for functionalizing the molecule with additional groups to enhance its properties.

The pharmacological profile of this compound has been extensively investigated in preclinical models. It exhibits potential as a neuroprotective agent, with studies suggesting its ability to modulate oxidative stress and inflammation in neuronal cells. Additionally, its antidepressant-like activity has been reported in behavioral assays, indicating its potential utility in treating mood disorders. These findings underscore the need for further clinical exploration to validate its efficacy and safety profiles.

In terms of therapeutic applications, 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide holds promise in the development of novel drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its ability to cross the blood-brain barrier (BBB) and interact with key cellular pathways makes it a compelling candidate for drug discovery programs. Moreover, its structural flexibility allows for modifications that could enhance its pharmacokinetic properties and reduce off-target effects.

The safety assessment of this compound is another critical area of research. Preclinical toxicology studies have revealed a favorable safety profile at therapeutic doses; however, long-term toxicity studies are still required to fully understand its safety implications. Regulatory agencies emphasize the importance of thorough safety evaluations before advancing compounds into clinical trials.

From an industrial perspective, the scalable synthesis of 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide is a priority for pharmaceutical manufacturers. The development of cost-effective synthetic strategies that minimize waste and maximize efficiency is essential for large-scale production. Green chemistry principles are increasingly being integrated into these processes to align with sustainability goals.

In conclusion, 2,3,4,5-Tetrahydro-1H-1-benzazepine-2-carboxamide represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with emerging research findings on its pharmacological properties and therapeutic potential, positions it as a key player in advancing medical treatments. Continued research efforts will undoubtedly unlock further insights into its utility and pave the way for innovative therapeutic solutions.